Cas no 1807150-97-5 (Methyl 3-cyano-2-(difluoromethyl)-6-methylpyridine-5-acetate)

• Product Name: Methyl 3-cyano-2-(difluoromethyl)-6-methylpyridine-5-acetate
• CAS No: 1807150-97-5
• MF: C₁₁H₁₀F₂N₂O₂
• MW: 240.206109523773
• CID: 4878536
• Update Time: 2025-06-09

Methyl 3-cyano-2-(difluoromethyl)-6-methylpyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-2-(difluoromethyl)-6-methylpyridine-5-acetate

• Inchi： 1S/C11H10F2N2O2/c1-6-7(4-9(16)17-2)3-8(5-14)10(15-6)11(12)13/h3,11H,4H2,1-2H3
• InChI Key： XRDISDBFSVEYJA-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)C=C(CC(=O)OC)C(C)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 327
• XLogP3: 1.4
• Topological Polar Surface Area: 63

Additional information on Methyl 3-cyano-2-(difluoromethyl)-6-methylpyridine-5-acetate

Methyl 3-cyano-2-(difluoromethyl)-6-methylpyridine-5-acetate (CAS No. 1807150-97-5): A Comprehensive Overview

Methyl 3-cyano-2-(difluoromethyl)-6-methylpyridine-5-acetate, identified by its CAS number 1807150-97-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its complex molecular structure, exhibits a unique set of chemical properties that make it a promising candidate for various applications in medicinal chemistry and drug discovery.

The molecular formula of Methyl 3-cyano-2-(difluoromethyl)-6-methylpyridine-5-acetate is C₁₀H₉FN₂O₂, which underscores its intricate composition. The presence of multiple functional groups, including a cyano group, a difluoromethyl group, and an acetate moiety, contributes to its reactivity and potential utility in synthetic chemistry. These features make it an intriguing subject for researchers exploring novel synthetic pathways and pharmacological applications.

In recent years, the demand for high-purity compounds with specific chemical properties has surged in the pharmaceutical industry. Methyl 3-cyano-2-(difluoromethyl)-6-methylpyridine-5-acetate has emerged as a key intermediate in the synthesis of various bioactive molecules. Its structural attributes allow for modifications that can enhance drug-like properties such as solubility, bioavailability, and target specificity. This has led to its incorporation in numerous research projects aimed at developing innovative therapeutic agents.

The compound's significance is further highlighted by its role in the development of small-molecule inhibitors targeting critical biological pathways. For instance, studies have demonstrated its potential in the synthesis of molecules that interact with enzymes involved in cancer metabolism and inflammation. The difluoromethyl group, a well-known pharmacophore, enhances the metabolic stability and binding affinity of drug candidates, making Methyl 3-cyano-2-(difluoromethyl)-6-methylpyridine-5-acetate a valuable building block in medicinal chemistry.

Advances in synthetic methodologies have enabled the efficient production of Methyl 3-cyano-2-(difluoromethyl)-6-methylpyridine-5-acetate, making it more accessible for industrial-scale applications. Researchers have leveraged catalytic processes and green chemistry principles to optimize its synthesis, reducing waste and improving yield. These innovations align with the broader industry trend toward sustainable and cost-effective manufacturing practices.

The pharmacological profile of derivatives of Methyl 3-cyano-2-(difluoromethyl)-6-methylpyridine-5-acetate continues to be explored in preclinical studies. Preliminary findings suggest that certain analogs exhibit promising activity against pathogens and disease-related proteins. The cyano group, in particular, has been shown to influence binding interactions with biological targets, offering a versatile scaffold for structure-based drug design.

The compound's versatility extends to its application in material science and agrochemical research. Its unique chemical structure allows for modifications that can enhance the performance of polymers and specialty chemicals. Additionally, researchers are investigating its potential as a precursor in the synthesis of advanced agrochemicals designed to improve crop protection and yield.

In conclusion, Methyl 3-cyano-2-(difluoromethyl)-6-methylpyridine-5-acetate (CAS No. 1807150-97-5) represents a significant advancement in chemical synthesis and pharmaceutical development. Its complex architecture and functional groups make it a valuable tool for researchers seeking to develop novel therapeutic agents and innovative materials. As scientific understanding evolves, the potential applications of this compound are expected to expand, further solidifying its importance in modern chemistry.